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Confirmed Biological Target of Tubulozole

The primary biological target of tubulozole in model systems is β-tubulin, a component of microtubules.

The key evidence comes from competitive binding studies in the trematode Fasciola hepatica (liver fluke), a

model helminth system [1].

Feature Description

Molecular Target β-tubulin protein [1]

Binding Site Alternative/extended site within the colchicine binding domain [1]

Model System Fasciola hepatica (Liver fluke) [1]

Key Experimental
Evidence

Competitive binding studies showing triclabendazole binds an alternative site,
averting classical benzimidazole resistance [1]

Proposed Mechanism and Experimental Evidence
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Tubulozole is described as a "colchicine site ligand." The binding mechanism is inferred from studies on

benzimidazole anthelmintics and resistance patterns in parasites [1].

Binding Hypothesis: Tubulozole binds to an alternative or extended site within the colchicine
binding domain of β-tubulin, which is distinct from the classic site occupied by colchicine or

benzimidazoles [1].
Evidence from Resistance: The β-tubulin in Fasciola hepatica has alterations in its colchicine

binding site, making it refractory to classical benzimidazoles. Tubulozole-C (likely a specific form or
isomer of tubulozole) was used in competitive binding experiments, which proposed that the

anthelmintic triclabendazole binds at this alternative site, a finding that extends to tubulozole's
mechanism [1].

β-tubulin Binding Domain and Ligand Interaction

The diagram below illustrates the colchicine binding domain of β-tubulin and the hypothesized binding

location of tubulozole relative to other ligands, based on the described interaction zones [1].
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Research Recommendations and Data Gaps

The information on tubulozole comes from a single, foundational study. For a complete and current

comparison, I suggest:
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Consult Specialized Databases: Search for "tubulozole" and "tubulozole-C" in dedicated scientific

databases like PubMed, Google Scholar, and Scopus to find original research articles.
Investigate Related Compounds: The field has largely moved to studying newer benzimidazoles

(like triclabendazole) and other classes of β-tubulin inhibitors. Research on these compounds may
provide indirect insights.

Review Recent Literature on Colchicine Domain: Focus on recent reviews or primary articles
concerning the "colchicine binding domain" of β-tubulin, which often discuss various ligands and their

distinct binding modes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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